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Compound of Interest

Compound Name: SI-2

Cat. No.: B107595 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of all laboratory materials are paramount to ensuring a safe and compliant work

environment. While the query specified "SI-2," it is highly probable that this is a typographical

error for SiO₂, the chemical formula for Silicon Dioxide, commonly known as silica. Silicon

dioxide is a prevalent compound in many research and development applications. This guide

provides essential safety and logistical information for the proper disposal of Silicon Dioxide.

Chemical Identification and Properties
Silicon dioxide is an oxide of silicon with the chemical formula SiO₂.[1][2][3][4] It is most

commonly found in nature as quartz.[2][3] It exists in both crystalline and amorphous forms.[1]

[2]

Key Properties of Silicon Dioxide:
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Property Value References

Chemical Formula SiO₂ [1][2][3]

Molar Mass 60.08 g/mol [2][3]

Appearance Transparent or white solid [1][3]

Melting Point
1,713 °C (3,115 °F; 1,986 K)

(amorphous)
[1][3]

Boiling Point 2,950 °C (5,340 °F; 3,220 K) [2][3]

Solubility in water Insoluble [1][5]

Density
2.648 g·cm⁻³ (α-quartz), 2.196

g·cm⁻³ (amorphous)
[3]

Health and Safety Considerations
Under normal handling and use, solid forms of silicon dioxide present few health hazards.[6]

However, long-term exposure to respirable crystalline silica dusts may cause silicosis or

cancer.[6] If subsequent operations produce dust or fumes, these may irritate the lungs, eyes,

or skin.[6]

First Aid Measures:
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Exposure Route First Aid Procedure References

Inhalation

Remove to fresh air. Seek

medical attention if symptoms

persist.

[6]

Skin Contact

Brush material off skin and

wash the affected area with

soap and water.

[6]

Eye Contact

Flush eyes with lukewarm

water for at least 15 minutes.

Seek medical attention if

irritation develops.

[6]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek medical

attention if symptoms develop.

[6]

Proper Disposal Procedures
Waste material must be disposed of in accordance with national and local regulations. It is

crucial to avoid disposing of hazardous wastes by evaporation, down the sewer, or in the

regular trash unless explicitly permitted.[7]

Step-by-Step Disposal Protocol for Silicon Dioxide:

Waste Identification and Segregation:

Determine if the silicon dioxide waste is contaminated with any hazardous materials.

If it is pure, non-hazardous silicon dioxide, it can generally be disposed of as regular

waste.

If it is contaminated, it must be treated as hazardous waste and segregated from other

waste streams.

Solid Waste Disposal:
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For non-hazardous, solid silicon dioxide (e.g., wafers, chunks), it can typically be disposed

of in the regular trash.[8]

For fine powders or dusts, care should be taken to avoid creating airborne dust. Place the

material in a sealed container before disposal.

Contaminated solid waste (e.g., gels, debris) should be collected in a designated

hazardous waste container.[7]

Liquid Waste Disposal:

Aqueous mixtures of non-hazardous silicon dioxide can often be disposed of down the

drain with copious amounts of water, provided this is in line with local regulations.

If the liquid waste contains other hazardous chemicals, it must be collected in a properly

labeled, leak-proof hazardous waste container.[7] Never mix incompatible wastes.[7]

Experimental Workflow for Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of silicon

dioxide waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of Silicon Dioxide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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